Cas no 1049570-76-4 (N'-(5-chloro-2-methoxyphenyl)-N-{2-4-(4-methoxyphenyl)piperazin-1-ylethyl}ethanediamide)

• Product Name: N'-(5-chloro-2-methoxyphenyl)-N-{2-4-(4-methoxyphenyl)piperazin-1-ylethyl}ethanediamide
• CAS No: 1049570-76-4
• MF: C₂₂H₂₇ClN₄O₄
• MW: 446.927184343338
• CID: 6546026
• PubChem ID: 42268571
• Update Time: 2025-07-08

N'-(5-chloro-2-methoxyphenyl)-N-{2-4-(4-methoxyphenyl)piperazin-1-ylethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(5-chloro-2-methoxyphenyl)-N-{2-4-(4-methoxyphenyl)piperazin-1-ylethyl}ethanediamide
• N'-(5-chloro-2-methoxyphenyl)-N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}ethanediamide
• 1049570-76-4
• N1-(5-chloro-2-methoxyphenyl)-N2-(2-(4-(4-methoxyphenyl)piperazin-1-yl)ethyl)oxalamide
• N'-(5-chloro-2-methoxyphenyl)-N-[2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl]oxamide
• AKOS024504423
• F5266-0157

• Inchi： 1S/C22H27ClN4O4/c1-30-18-6-4-17(5-7-18)27-13-11-26(12-14-27)10-9-24-21(28)22(29)25-19-15-16(23)3-8-20(19)31-2/h3-8,15H,9-14H2,1-2H3,(H,24,28)(H,25,29)
• InChI Key： KMSUDAQFGOCSES-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)NC(C(NCCN1CCN(C2C=CC(=CC=2)OC)CC1)=O)=O)OC

Computed Properties

• Exact Mass: 446.1720830g/mol
• Monoisotopic Mass: 446.1720830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 580
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 83.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on N'-(5-chloro-2-methoxyphenyl)-N-{2-4-(4-methoxyphenyl)piperazin-1-ylethyl}ethanediamide

N'-(5-chloro-2-methoxyphenyl)-N-{2-4-(4-methoxyphenyl)piperazin-1-ylethyl}ethanediamide: A Comprehensive Overview

The compound with CAS No. 1049570-76-4, known as N'-(5-chloro-2-methoxyphenyl)-N-{2-4-(4-methoxyphenyl)piperazin-1-ylethyl}ethanediamide, is a complex organic molecule with significant potential in various fields of research and application. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of interest in contemporary scientific studies.

N'-(5-chloro-2-methoxyphenyl) is a key structural component of this compound, contributing to its aromatic properties and reactivity. The presence of the chlorine atom at the 5-position and the methoxy group at the 2-position introduces electronic effects that influence the molecule's stability and reactivity. These substituents are known to play a crucial role in modulating the pharmacokinetic properties of similar compounds, suggesting potential applications in drug design.

The piperazine ring system within the molecule adds significant complexity and functionality. Piperazine, a six-membered ring containing two nitrogen atoms, is a common structural motif in pharmaceuticals due to its ability to form hydrogen bonds and interact with biological targets. The 4-(4-methoxyphenyl) substituent attached to the piperazine ring further enhances the molecule's versatility, as methoxy groups are known to improve solubility and bioavailability.

Recent studies have highlighted the importance of ethanediamide groups in various chemical reactions, particularly in peptide synthesis and as linkers in bioconjugation chemistry. The ethanediamide moiety in this compound serves as a versatile platform for further functionalization, enabling researchers to explore its potential in areas such as drug delivery systems and materials science.

Emerging research has also focused on the synthesis and characterization of this compound, employing advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. These studies have provided valuable insights into the compound's stereochemistry, thermodynamic stability, and electronic properties, paving the way for its application in cutting-edge technologies.

In terms of applications, N'-(5-chloro-2-methoxyphenyl)-N-{2-4-(4-methoxyphenyl)piperazin-1-ylethyl}ethanediamide has shown promise in fields ranging from medicinal chemistry to materials science. Its unique combination of aromaticity, hydrogen bonding capacity, and functional substituents makes it an ideal candidate for exploring novel therapeutic agents or advanced materials with tailored properties.

Moreover, recent advancements in computational chemistry have enabled researchers to predict the compound's behavior under various conditions. Molecular modeling studies have revealed potential interactions with biological targets, suggesting its role in drug discovery efforts aimed at treating conditions such as cancer or neurodegenerative diseases.

In conclusion, N'-(5-chloro-2-methoxyphenyl)-N-{2-4-(4-methoxyphenyl)piperazin-1-ylethyl}ethanediamide stands out as a multifaceted compound with immense potential across diverse scientific domains. Its intricate structure and functional groups position it as a valuable tool for researchers seeking innovative solutions in chemistry and beyond.